1-[(2-Cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide

• IUPAC Name: 1-[(2-cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C15H15N3O2/c16-15(20)13-7-8-14(19)18(17-13)9-11-3-1-2-4-12(11)10-5-6-10/h1-4,7-8,10H,5-6,9H2,(H2,16,20)
• InChI Key: HWPGHALNCONORE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC=CC=C2CN3C(=O)C=CC(=N3)C(=O)N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

1-[(2-Cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide is a compound that belongs to the class of pyridazine derivatives. Pyridazine and its derivatives are known for their wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties . This compound, with its unique structure, has garnered interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boron reagents and palladium catalysts under mild conditions, making it suitable for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-[(2-Cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-[(2-Cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(2-Cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Pyridazine Derivatives: Compounds such as pyridazinone and other substituted pyridazines share similar structural features and pharmacological activities.

Cyclopropylphenyl Compounds: These compounds contain the cyclopropylphenyl group, which contributes to their unique chemical properties.

Uniqueness

1-[(2-Cyclopropylphenyl)methyl]-6-oxopyridazine-3-carboxamide stands out due to its specific combination of the pyridazine ring and the cyclopropylphenylmethyl group. This unique structure imparts distinct pharmacological properties, making it a valuable compound for research and industrial applications.